Cas no 1042644-30-3 (1-Piperazinesulfonamide, N-(phenylmethyl)-)

• Product Name: 1-Piperazinesulfonamide, N-(phenylmethyl)-
• CAS No: 1042644-30-3
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 5215109
• Update Time: 2026-03-06

1-Piperazinesulfonamide, N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinesulfonamide, N-(phenylmethyl)-

• Inchi： 1S/C11H17N3O2S/c15-17(16,14-8-6-12-7-9-14)13-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key： LVRRVSNWUOPCSV-UHFFFAOYSA-N
• SMILES： N1(S(NCC2=CC=CC=C2)(=O)=O)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazinesulfonamides

Additional information on 1-Piperazinesulfonamide, N-(phenylmethyl)-

Recent Advances in the Study of 1-Piperazinesulfonamide, N-(phenylmethyl)- (CAS: 1042644-30-3): A Promising Scaffold in Medicinal Chemistry

The compound 1-Piperazinesulfonamide, N-(phenylmethyl)- (CAS: 1042644-30-3) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This sulfonamide derivative, featuring a piperazine core, has been identified as a key scaffold in the development of novel therapeutic agents. Recent studies have explored its potential in targeting various biological pathways, including enzyme inhibition, receptor modulation, and antimicrobial activity. The structural flexibility of this compound allows for extensive modifications, making it a valuable candidate for drug discovery programs.

One of the most notable applications of 1-Piperazinesulfonamide, N-(phenylmethyl)- is its role as an inhibitor of carbonic anhydrase (CA) isoforms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity for CA IX and XII, which are overexpressed in hypoxic tumor environments. The researchers synthesized a series of analogs and evaluated their inhibitory potency using kinetic assays and X-ray crystallography. The results revealed that the N-(phenylmethyl) substitution significantly enhances binding affinity, with IC50 values in the low nanomolar range. These findings suggest potential applications in cancer therapy, particularly for targeting tumor microenvironments.

In addition to its anticancer potential, 1-Piperazinesulfonamide, N-(phenylmethyl)- has shown promise as an antimicrobial agent. A recent European Journal of Medicinal Chemistry article highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study employed molecular docking and in vitro assays to elucidate the mechanism of action, revealing that the compound disrupts bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan biosynthesis. This dual functionality—targeting both human and microbial enzymes—positions it as a versatile scaffold for multifunctional drug design.

Further research has explored the pharmacokinetic properties of 1-Piperazinesulfonamide, N-(phenylmethyl)- derivatives. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters investigated the metabolic stability and bioavailability of optimized analogs. The incorporation of fluorine atoms at specific positions improved metabolic resistance, while maintaining high plasma exposure in rodent models. These advancements address earlier challenges related to rapid clearance, paving the way for further clinical development.

In conclusion, 1-Piperazinesulfonamide, N-(phenylmethyl)- (CAS: 1042644-30-3) represents a highly adaptable scaffold with broad therapeutic potential. Its applications span oncology, infectious diseases, and beyond, supported by robust structural and mechanistic studies. Future research should focus on optimizing selectivity profiles and advancing lead compounds into clinical trials. The continued exploration of this chemical space is expected to yield innovative treatments for unmet medical needs.